2,5-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline

• Molecular Formula: C11H13N3S
• Molecular Weight: 219.31 g/mol
• IUPAC Name: 2,5-dimethyl-N-(thiadiazol-4-ylmethyl)aniline
• InChI: InChI=1S/C11H13N3S/c1-8-3-4-9(2)11(5-8)12-6-10-7-15-14-13-10/h3-5,7,12H,6H2,1-2H3
• InChI Key: WMOXMTRHTRNGDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NCC2=CSN=N2

Description

2,5-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline is a synthetic aromatic amine derivative featuring a substituted aniline backbone linked to a 1,2,3-thiadiazole heterocycle via a methylene bridge. The compound’s structure integrates a 2,5-dimethyl-substituted benzene ring and a 1,2,3-thiadiazole moiety, a sulfur- and nitrogen-containing heterocycle known for its electron-deficient properties and applications in agrochemicals and pharmaceuticals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline typically involves the reaction of aniline derivatives with thiadiazole precursors. One common method involves the reaction of 2,5-dimethylaniline with 4-chloromethyl-1,2,3-thiadiazole in the presence of a base such as potassium carbonate. The reaction is usually carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of thiadiazole derivatives, including 2,5-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline, often involves similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions

2,5-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride to obtain reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the thiadiazole ring can be substituted with different nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions are usually performed in solvents like ethanol or tetrahydrofuran (THF).

Substitution: Nucleophiles such as amines, thiols, or halides; reactions are conducted in polar solvents like DMF or acetonitrile.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce amine derivatives. Substitution reactions can lead to a variety of substituted thiadiazole compounds .

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and materials.

Biology: It has shown potential as an antimicrobial agent, with studies indicating activity against various bacterial and fungal strains.

Medicine: Research has explored its potential as an anticancer agent, with some derivatives exhibiting cytotoxic properties against cancer cell lines.

Industry: The compound is used in the development of agrochemicals and pharmaceuticals due to its diverse biological activities.

Mechanism of Action

The mechanism of action of 2,5-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline involves its interaction with specific molecular targets and pathways. For instance, its antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential enzymes. In cancer cells, the compound may interfere with DNA replication and induce apoptosis through the activation of specific signaling pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The comparison focuses on N-(3-{[1-(2,5-dimethyl-1,3-thiazol-4-yl)ethyl]amino}propyl)-N-methylaniline (evidence compound, ), a structurally related but functionally distinct molecule. Below is a detailed analysis:

Structural Differences

Feature	2,5-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline	N-(3-{[1-(2,5-dimethyl-1,3-thiazol-4-yl)ethyl]amino}propyl)-N-methylaniline
Core Heterocycle	1,2,3-Thiadiazole (S-N-N ring system)	1,3-Thiazole (S-N ring system)
Substituents	Methyl groups at 2,5-positions of aniline; thiadiazole linked via CH₂	2,5-Dimethyl-1,3-thiazole; ethylamino-propyl chain with N-methylaniline
Molecular Formula	Not available in provided sources	C₁₇H₂₅N₃S (Molar mass: 303.47 g/mol)

Functional Implications

Heterocycle Reactivity :

• The 1,2,3-thiadiazole in the target compound is less stable than the 1,3-thiazole in the evidence compound due to its strained S-N-N configuration. This strain may enhance electrophilic reactivity but reduce thermal stability compared to thiazoles .
• Thiadiazoles are more electron-deficient, favoring interactions with biological targets (e.g., enzyme active sites), whereas thiazoles are often employed as bioisosteres for carbonyl groups.

In contrast, the target compound’s compact structure with a methylene-linked thiadiazole may prioritize agrochemical applications (e.g., fungicides) due to thiadiazole’s historical use in crop protection.

Synthetic Accessibility :

• 1,3-Thiazoles (evidence compound) are synthetically straightforward via Hantzsch or Gewald reactions. 1,2,3-Thiadiazoles require specialized routes (e.g., cyclization of thiosemicarbazides), making the target compound more challenging to synthesize.

Research Findings and Limitations

• Data Gaps: No direct experimental data (e.g., spectral characterization, bioactivity) for the target compound are available in the provided evidence. Comparisons rely on structural extrapolation and heterocyclic chemistry principles.
• Key Contrast : The evidence compound’s larger molar mass (303.47 g/mol) and flexible alkyl chain suggest divergent pharmacokinetic profiles compared to the target compound’s rigid, planar architecture.

Biological Activity

2,5-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline is a compound belonging to the class of thiadiazole derivatives. Its unique chemical structure imparts significant biological activities, particularly in antimicrobial and anticancer domains. This article reviews the biological activity of this compound, supported by data tables and relevant research findings.

• Molecular Formula : C₁₁H₁₃N₃S
• Molecular Weight : 219.31 g/mol
• CAS Number : 1157057-20-9

Antimicrobial Activity

Research indicates that 2,5-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline exhibits notable antimicrobial properties . The mechanism of action is primarily attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways.

Table 1: Antimicrobial Activity Against Various Pathogens

Pathogen	Activity Observed	Reference
Staphylococcus aureus	High (MIC = 0.03 µg/mL)
Escherichia coli	Moderate
Candida albicans	Moderate
Pseudomonas aeruginosa	Low

Antifungal Activity

In addition to its antibacterial effects, the compound has demonstrated antifungal activity against various yeast-like fungi. The inhibition rates suggest its potential as a therapeutic agent in treating fungal infections.

Table 2: Antifungal Activity

Fungal Strain	Inhibition Rate	Reference
Candida parapsilosis	72%
Aspergillus niger	Moderate

Anticancer Properties

Preliminary studies have indicated that 2,5-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline may possess anticancer properties . Research suggests that it induces apoptosis in cancer cells by targeting specific signaling pathways associated with cell proliferation.

Case Study: Apoptosis Induction
A study on the compound's effect on cancer cell lines showed a significant reduction in cell viability, with IC50 values comparable to established chemotherapeutic agents like cisplatin.

The biological activity of thiadiazole derivatives, including 2,5-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline, is often linked to their ability to form reactive intermediates that interact with cellular macromolecules. This interaction can lead to:

• Disruption of microbial cell membranes.
• Inhibition of nucleic acid synthesis.
• Induction of oxidative stress leading to apoptosis in cancer cells.